2-(4-(1H-pyrazol-1-yl)phenyl)-2-methoxyacetic acid

• Molecular Formula: C12H12N2O3
• Molecular Weight: 232.23 g/mol
• IUPAC Name: 2-methoxy-2-(4-pyrazol-1-ylphenyl)acetic acid
• InChI: InChI=1S/C12H12N2O3/c1-17-11(12(15)16)9-3-5-10(6-4-9)14-8-2-7-13-14/h2-8,11H,1H3,(H,15,16)
• InChI Key: SOPPBKGHYYCBEH-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC=C(C=C1)N2C=CC=N2)C(=O)O

Description

2-(4-(1H-pyrazol-1-yl)phenyl)-2-methoxyacetic acid is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of methyl 2-(4-(1H-pyrazol-1-yl)phenyl)-2-methoxyacetate (0.204 g, 0.83 mmol) in dry MeOH (5 mL) under argon was added a solution of KOH in MeOH (1.6 mL of a 0.5 M solution, 8.3 mmol) and the reaction was heated to reflux for 5 hours. The reaction mixture was cooled to room temperature and the volatiles were removed under reduced pressure. The residue was diluted with saturated aqueous NH4Cl and extracted with EtOAc. Additional EtOAc was then used to extract the aqueous phase as the pH was adjusted from ˜8 to ˜2 using concentrated HCl. The combined organics were dried over Na2SO4, filtered, and the solvents removed under reduced pressure to yield 2-(4-(1H-pyrazol-1-yl)phenyl)-2-methoxyacetic acid (0.18 g, 95%) which was used without further purification.